4-Amino-8-bromo-N-ethyl-cinnoline-3-carboxamide

• Molecular Formula: C11H11BrN4O
• Molecular Weight: 295.14 g/mol
• IUPAC Name: 4-amino-8-bromo-N-ethylcinnoline-3-carboxamide
• InChI: InChI=1S/C11H11BrN4O/c1-2-14-11(17)10-8(13)6-4-3-5-7(12)9(6)15-16-10/h3-5H,2H2,1H3,(H2,13,15)(H,14,17)
• InChI Key: GTGGGOXSBZTGEC-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=NN=C2C(=C1N)C=CC=C2Br

Description

4-Amino-8-bromo-N-ethyl-cinnoline-3-carboxamide is a useful research compound. Its molecular formula is C11H11BrN4O and its molecular weight is 295.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-[(2-bromophenyl)-hydrazono]-N-ethyl-2-cyanoacetamide (260 mg, 0.88 mmol) in anhydrous toluene (10 mL) was added aluminum chloride (370 mg, 2.78 mmol). The reaction was heated with vigorous stirring at 90° C. for 1.5 hours, cooled, diluted with ethyl acetate (40 mL), and treated with Rochelle's salt (saturated aqueous solution). After stirring for 30 minutes, the organic layer was decanted into a separator funnel. (The white precipitate was rinsed with ethyl acetate three times.) The organic layer was washed with 1:1 brine:Rochelle's salt solution, dried over sodium sulfate, and concentrated to a light brown solid. The solid was slurred in ether and filtered to afford the title compound as a brown solid (180 mg, 69%). 1H NMR (300.132 MHz, CDCl3) δ 8.52 (s, 1H), 8.13 (dd, J=7.4, 1.1 Hz, 1H), 7.82 (dd, J=8.4, 1.1 Hz, 1H), 7.51 (dd, J=8.4, 7.5 Hz, 1H), 3.56 (dq, J=5.8, 7.3 Hz, 2H), 1.31 (t, J=7.3 Hz, 3H). MS APCI, m/z=395/397 (M+H). HPLC 1.90 min.